Cas no 894036-11-4 (N-{2-2-(4-chlorophenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}-N'-(4-methoxyphenyl)ethanediamide)

N-{2-2-(4-chlorophenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}-N'-(4-methoxyphenyl)ethanediamide structure
894036-11-4 structure
Product Name:N-{2-2-(4-chlorophenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}-N'-(4-methoxyphenyl)ethanediamide
CAS No:894036-11-4
MF:C21H18ClN5O3S
MW:455.917321681976
CID:5512204
Update Time:2025-10-25

N-{2-2-(4-chlorophenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}-N'-(4-methoxyphenyl)ethanediamide Chemical and Physical Properties

Names and Identifiers

    • N-[2-[2-(4-chlorophenyl)-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-yl]ethyl]-N'-(4-methoxyphenyl)oxamide
    • N-{2-2-(4-chlorophenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}-N'-(4-methoxyphenyl)ethanediamide
    • Inchi: 1S/C21H18ClN5O3S/c1-30-17-8-6-15(7-9-17)24-20(29)19(28)23-11-10-16-12-31-21-25-18(26-27(16)21)13-2-4-14(22)5-3-13/h2-9,12H,10-11H2,1H3,(H,23,28)(H,24,29)
    • InChI Key: ZAAOBVVZHDKVLK-UHFFFAOYSA-N
    • SMILES: C(NCCC1N2C(SC=1)=NC(C1=CC=C(Cl)C=C1)=N2)(=O)C(NC1=CC=C(OC)C=C1)=O

N-{2-2-(4-chlorophenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}-N'-(4-methoxyphenyl)ethanediamide Pricemore >>

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Additional information on N-{2-2-(4-chlorophenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}-N'-(4-methoxyphenyl)ethanediamide

Comprehensive Overview of N-{2-[2-(4-chlorophenyl)-1,2,4-triazolo[3,2-b][1,3]thiazol-6-yl]ethyl}-N'-(4-methoxyphenyl)ethanediamide (CAS No. 894036-11-4)

N-{2-[2-(4-chlorophenyl)-1,2,4-triazolo[3,2-b][1,3]thiazol-6-yl]ethyl}-N'-(4-methoxyphenyl)ethanediamide, with the CAS number 894036-11-4, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of triazolothiazole derivatives, known for their diverse biological activities. The presence of both chlorophenyl and methoxyphenyl moieties in its structure contributes to its unique chemical properties, making it a subject of interest for researchers exploring novel therapeutic agents and crop protection solutions.

The molecular structure of N-{2-[2-(4-chlorophenyl)-1,2,4-triazolo[3,2-b][1,3]thiazol-6-yl]ethyl}-N'-(4-methoxyphenyl)ethanediamide features a triazolothiazole core, which is a heterocyclic system combining triazole and thiazole rings. This structural motif is often associated with enhanced stability and bioactivity. The 4-chlorophenyl group at the 2-position of the triazolothiazole ring and the 4-methoxyphenyl substituent on the ethanediamide portion are key functional groups that influence the compound's physicochemical properties, including solubility, lipophilicity, and binding affinity to biological targets.

Recent studies have highlighted the potential applications of CAS 894036-11-4 in drug discovery, particularly in the development of antimicrobial agents and anti-inflammatory compounds. The triazolothiazole scaffold has shown promise in inhibiting various enzymes and receptors involved in disease pathways. Additionally, the agrochemical industry has explored derivatives of this compound for their pesticidal activity, offering new solutions for sustainable agriculture. Researchers are particularly interested in optimizing the structure-activity relationship (SAR) of this compound to enhance its efficacy and selectivity.

The synthesis of N-{2-[2-(4-chlorophenyl)-1,2,4-triazolo[3,2-b][1,3]thiazol-6-yl]ethyl}-N'-(4-methoxyphenyl)ethanediamide typically involves multi-step organic reactions, including condensation, cyclization, and amidation processes. Advanced analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography are employed to confirm its purity and structural integrity. The compound's stability under various conditions, including pH and temperature, is a critical factor for its practical applications in formulations.

In the context of current research trends, CAS 894036-11-4 aligns with the growing demand for heterocyclic compounds in medicinal chemistry. The rise of antibiotic resistance and the need for novel antimicrobial therapies have spurred interest in triazolothiazole derivatives. Furthermore, the compound's potential role in crop protection addresses global challenges in food security and sustainable farming practices. These applications make it a relevant topic for scientific discussions and industry-focused research.

From a commercial perspective, N-{2-[2-(4-chlorophenyl)-1,2,4-triazolo[3,2-b][1,3]thiazol-6-yl]ethyl}-N'-(4-methoxyphenyl)ethanediamide is available through specialized chemical suppliers catering to pharmaceutical and agrochemical research. Its CAS number 894036-11-4 serves as a unique identifier for procurement and regulatory compliance. Researchers and manufacturers are advised to review the latest safety data and handling guidelines to ensure proper usage in laboratory and industrial settings.

Looking ahead, the exploration of triazolothiazole-based compounds like CAS 894036-11-4 is expected to expand, driven by advancements in synthetic chemistry and computational modeling. The integration of AI-driven drug discovery tools may further accelerate the identification of optimized derivatives with improved pharmacokinetic profiles. As the scientific community continues to unravel the full potential of this compound, its contributions to healthcare and agriculture are likely to grow, reinforcing its importance in modern chemical research.

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